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Compound of Interest

Compound Name: CC 401 dihydrochloride

Cat. No.: B1191986

Get Quote

Executive Summary & Pharmacological Context
CC-401 dihydrochloride is a highly potent, ATP-competitive anthrapyrazolone inhibitor of c-Jun

N-terminal kinases (JNK1, JNK2, and JNK3)[1]. While it is an invaluable tool in oncology,

fibrosis, and inflammation research, its profound biological activity necessitates rigorous safety

and handling protocols. This guide bridges the gap between basic Safety Data Sheet (SDS)

compliance and practical, bench-level execution. By understanding the mechanistic causality

behind these safety measures, researchers can ensure both their personal well-being and the

integrity of their experimental data.

Mechanistic Causality: Why Specific PPE is
Required
Understanding why we protect ourselves informs how we do it. CC-401 targets the JNK

signaling pathway, which is a critical regulator of cellular responses to stress, apoptosis, and

inflammation[2]. Accidental exposure—whether through inhalation of aerosolized powder,

accidental ingestion, or percutaneous absorption of solvent-dissolved compound—can

inadvertently modulate these fundamental pathways in researchers. Furthermore, 1 exposed to

anthrapyrazolone-class JNK inhibitors[1].
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Caption: JNK signaling pathway and the targeted inhibition mechanism of CC-401.

Hazard Profile & Quantitative Specifications
To design a self-validating safety system, we must first quantify the chemical and biological

parameters of CC-401 dihydrochloride.
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Parameter Specification
Causality / Operational
Impact

Target Affinity (Kᵢ) 25 - 50 nM[3]

High potency; even

microgram-level exposure can

be biologically active.

GHS Hazard Statements

H302 (Harmful if swallowed),

H410 (Very toxic to aquatic life)

[4]

Mandates strict ingestion

prevention and specialized

environmental disposal.

Storage Conditions
-20°C (Powder), -80°C

(Solvent)[4]

Requires cold-chain handling;

condensation during thawing

risks compound degradation.

Molecular Weight
461.39 g/mol (dihydrochloride)

[3]

Critical for precise molarity

calculations during

reconstitution workflows.

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient when handling highly potent kinase inhibitors. The

following matrix outlines the required PPE based on the operational state of CC-401.

Handling Dry Powder (Weighing & Transfer):

Respiratory: An N95 or P100 particulate respirator is required if weighing outside a

localized exhaust system (though a dedicated powder-weighing hood is strongly

recommended to prevent aerosolization).

Hands: Double-gloving with nitrile gloves (minimum 0.12 mm thickness). The outer glove

must be discarded immediately after the weighing process is complete.

Body: Front-closing, fluid-resistant laboratory coat with knit cuffs to prevent wrist exposure.

Eyes: Chemical splash goggles (standard safety glasses are insufficient against

aerosolized fine powders).

Handling Reconstituted Solutions (e.g., in DMSO):
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Causality Check:4, acting as a carrier vehicle that can transport dissolved CC-401 directly

into the bloodstream[4].

Hands: Double-gloving is critical. If a splash occurs on the outer glove, it must be removed

and replaced immediately.

Eyes: Safety glasses with side shields are acceptable for liquid handling, provided no

vigorous vortexing occurs outside a closed system.

Step-by-Step Operational Workflows
Protocol A: Safe Reconstitution of CC-401
Dihydrochloride
Self-Validating Check: If the dry powder is weighed on an open laboratory bench, the safety

protocol has failed. All dry-powder handling must occur within a controlled airflow environment

to prevent inhalation.

Thermal Equilibration: Remove the CC-401 vial from -20°C storage and place it in a

desiccator at room temperature for 30 minutes. Causality: Opening a cold vial introduces

ambient moisture, leading to condensation and rapid hydrolytic degradation of the

compound.

Environment Setup: Clear a dedicated space inside a Class II Biological Safety Cabinet

(BSC) or a specialized powder-weighing fume hood.

Weighing: Using an anti-static weighing boat, carefully weigh the required mass. Do not

return excess powder to the original vial to prevent cross-contamination.

Solvent Addition: Add the calculated volume of high-purity DMSO directly to the weighing

boat, or transfer the powder to a pre-tared amber glass vial before adding the solvent.

Dissolution: Vortex gently. If necessary, sonicate in a water bath for 1-2 minutes until the

solution is completely clear.

Aliquot & Storage: Aliquot the stock solution (e.g., 10 mM) into single-use, low-bind

microcentrifuge tubes. Store immediately at -80°C to maintain stability[5].
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Protocol B: In Vivo Dosing & Animal Handling
When administering CC-401 to animal models, researchers must mitigate risks associated with

compound toxicity, animal movement, and excretion.

Self-Validating Check: If an animal model exhibits unexpected mortality without a prior dose-

range finding study, the experimental design has failed to account for the compound's

maximum tolerated dose (MTD)[1].

Restraint: Use appropriate physical restraint devices to minimize the risk of needle-stick

injuries during intraperitoneal (IP) injections.

Administration: Perform all dosing within a certified animal transfer station or fume hood.

Post-Dosing Monitoring: Monitor animals closely for signs of toxicity (e.g., lethargy, weight

loss, ruffled fur). 1[1].

Bedding Disposal: Treat animal bedding as chemically contaminated for at least 72 hours

post-dosing. Dispose of it via incineration.

Spill Management and Disposal Plans
The environmental toxicity rating (H410: Very toxic to aquatic life) dictates that CC-401 must

never enter the standard wastewater system[4].
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Click to download full resolution via product page

Caption: Step-by-step operational workflow for CC-401 spill management and disposal.

Immediate Spill Response Protocol:

Isolate: Restrict access to the spill area immediately.

Protect: Ensure full PPE is worn (a particulate respirator is strictly required for powder spills).

Contain:

For Powder: Gently cover the spill with damp absorbent paper. Causality: Dampening

prevents the dangerous aerosolization of the fine powder. Never sweep dry powder.
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For Liquid: Cover with an inert absorbent material (e.g., vermiculite or universal chemical

spill pads).

Clean: Wipe the area with a solvent (e.g., 70% ethanol or isopropanol) to dissolve residual

compound, followed by thorough washing with soap and water.

Dispose: Place all contaminated materials into a clearly labeled, sealable hazardous waste

container. All CC-401 waste (solid, liquid, and contaminated consumables) must be routed to

an EPA-approved (or local equivalent) hazardous waste disposal facility for high-temperature

incineration[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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